molecular formula C12H15NO3S B1275690 2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid CAS No. 63826-34-6

2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid

Cat. No.: B1275690
CAS No.: 63826-34-6
M. Wt: 253.32 g/mol
InChI Key: DEDWHJVDTMELPW-UHFFFAOYSA-N
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Description

“2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid” is a chemical compound with the CAS Number: 63826-34-6 . It has a molecular weight of 254.33 . The IUPAC name for this compound is 2-acetamido-1,4,5,6,7,8-hexahydro-1lambda3-cyclohepta [b]thiophene-3-carboxylic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H16NO3S/c1-7(14)13-11-10(12(15)16)8-5-3-2-4-6-9(8)17-11/h17H,2-6H2,1H3,(H,13,14)(H,15,16) . This code provides a specific representation of the molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Techniques : The compound has been synthesized through various chemical reactions, such as the treatment of 5-aminobenzo[b]thiophene-2-carboxylic acid with chloroacetyl chloride to produce a related acetamido product (Radwan, Shehab, & El-Shenawy, 2009). Additionally, reactions involving o-halogeno-acids have been explored for synthesizing related thienopyridinones and thienopyranones (Ames & Ribeiro, 1975).
  • Chemical Reactions : Studies have focused on the reaction of benzo[b]thiophene derivatives, exploring their substitution reactions and potential transformations (Cooper & Scrowston, 1971).

Biological Activity and Applications

  • Anti-Inflammatory Activity : Certain derivatives of benzo[b]thiophenes, including ones related to the compound , have shown potent anti-inflammatory activity (Radwan, Shehab, & El-Shenawy, 2009).
  • Antitumor Evaluation : Novel diarylsulfonylurea derivatives, which are structurally related to this compound, have been synthesized and tested for their antitumor activity, showing promising results against various cancer cell lines (El-Sherbeny, Abdel-Aziz, & Ahmed, 2010).

Pharmacological Research

  • Adenosine A1 Receptor Allosteric Enhancers : Research into derivatives of 2-aminothiophene-3-carboxylates and carboxamides, which are similar to the compound , have explored their role as allosteric enhancers for the adenosine A1 receptor (Nikolakopoulos, Figler, Linden, & Scammells, 2006).

Material Science and Catalysis

  • Dye Synthesis : The compound has been used in the synthesis of novel disperse dyes, demonstrating its potential in material science applications (Rangnekar & Sabnis, 2007).
  • Electrocatalytic Oxidation : Research has also explored the use of related acetamido compounds in the electrocatalytic oxidation of alcohols and aldehydes to carboxylic acids, offering potential applications in green chemistry (Rafiee, Konz, Graaf, Koolman, Stahl, 2018).

Future Directions

As for the future directions, it’s hard to predict without specific context or application. This compound could have potential uses in various fields such as pharmaceuticals, agrochemicals, and dyestuff fields , but more research would be needed to confirm this.

Properties

IUPAC Name

2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO3S/c1-7(14)13-11-10(12(15)16)8-5-3-2-4-6-9(8)17-11/h2-6H2,1H3,(H,13,14)(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DEDWHJVDTMELPW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=C(C2=C(S1)CCCCC2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15NO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20397005
Record name 2-Acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20397005
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

253.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

63826-34-6
Record name 2-Acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20397005
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 2
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2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 3
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 4
Reactant of Route 4
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 5
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 6
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid

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